1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine

• IUPAC Name: (3-bromo-5-ethoxy-4-methoxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C14H18BrNO3/c1-3-19-12-9-10(8-11(15)13(12)18-2)14(17)16-6-4-5-7-16/h8-9H,3-7H2,1-2H3
• InChI Key: IBRHSAANQFWHMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C(=O)N2CCCC2)Br)OC
• Molecular Formula: C14H18BrNO3
• Molecular Weight: 328.20 g/mol

Description

1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and has been found to exhibit interesting biological activities.

Mechanism of Action

The mechanism of action of 1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in various biological processes. For example, it has been found to inhibit the production of inflammatory cytokines and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine has various biochemical and physiological effects. It has been found to reduce inflammation in animal models of inflammatory diseases such as arthritis. This compound has also been found to induce cell death in cancer cells and to inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine in lab experiments is its potential as a drug delivery system due to its ability to cross the blood-brain barrier. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine. One direction is to further investigate its potential as a drug delivery system for the treatment of neurological disorders. Another direction is to study its effects on other biological processes such as angiogenesis and cell migration. Additionally, more research is needed to fully understand its mechanism of action and to design experiments to study its effects.
In conclusion, 1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine is a compound with potential therapeutic applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and to develop it as a therapeutic agent.

Scientific Research Applications

1-(3-bromo-5-ethoxy-4-methoxybenzoyl)pyrrolidine has been found to exhibit potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been found to have potential as a drug delivery system due to its ability to cross the blood-brain barrier.